1-(4-{4-[4-(diethylamino)benzyl]-1-piperazinyl}phenyl)ethanone

• IUPAC Name: 1-[4-[4-[[4-(diethylamino)phenyl]methyl]piperazin-1-yl]phenyl]ethanone
• InChI: InChI=1S/C23H31N3O/c1-4-25(5-2)22-10-6-20(7-11-22)18-24-14-16-26(17-15-24)23-12-8-21(9-13-23)19(3)27/h6-13H,4-5,14-18H2,1-3H3
• InChI Key: URZNOJLTTBGIIV-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)CN2CCN(CC2)C3=CC=C(C=C3)C(=O)C
• Molecular Formula: C23H31N3O
• Molecular Weight: 365.5 g/mol

Description

1-(4-{4-[4-(diethylamino)benzyl]-1-piperazinyl}phenyl)ethanone, commonly known as DEAB, is a chemical compound that has been extensively studied for its potential applications in scientific research. DEAB has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

DEAB inhibits the activity of ALDH by binding to the enzyme's active site, preventing it from converting toxic aldehydes into less harmful acids. This inhibition leads to an accumulation of toxic aldehydes in cancer cells, which can cause DNA damage and cell death.
Biochemical and Physiological Effects:
In addition to its role in cancer research, DEAB has also been found to have other biochemical and physiological effects. For example, DEAB has been shown to inhibit the differentiation of embryonic stem cells into neural progenitor cells, suggesting that it may play a role in regulating stem cell fate. DEAB has also been found to inhibit the activity of dopamine beta-hydroxylase, an enzyme that is involved in the synthesis of the neurotransmitter norepinephrine.

Advantages and Limitations for Lab Experiments

DEAB has several advantages for use in lab experiments. It is a potent and selective inhibitor of ALDH, making it a valuable tool for studying the role of this enzyme in cancer and other diseases. DEAB is also relatively easy to synthesize and purify, making it accessible to researchers. However, one limitation of DEAB is that it can be toxic to cells at high concentrations, which can complicate experiments.

Future Directions

There are several potential future directions for research on DEAB. One area of interest is the development of DEAB-based therapies for cancer treatment. Researchers are also exploring the role of DEAB in regulating stem cell fate and differentiation, which could have implications for regenerative medicine. Additionally, further studies are needed to fully understand the biochemical and physiological effects of DEAB and its potential applications in other areas of research.

Scientific Research Applications

DEAB has been used in a variety of scientific research applications, including studies on cancer, developmental biology, and stem cell research. In cancer research, DEAB has been found to inhibit the activity of aldehyde dehydrogenase (ALDH), an enzyme that is overexpressed in many types of cancer cells. This inhibition can lead to increased sensitivity to chemotherapy and radiation therapy, making DEAB a potential therapeutic agent for cancer treatment.